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Compound of Interest

Compound Name: AF 568 carboxylic acid

Cat. No.: B12378172 Get Quote

Core Technical Guide: AF 568 Carboxylic Acid
This guide provides an in-depth overview of AF 568 carboxylic acid, a fluorescent dye widely

utilized in life sciences research. The information is intended for researchers, scientists, and

drug development professionals, focusing on its physicochemical properties, handling, storage,

and potential applications.

Physicochemical and Spectral Properties
AF 568 carboxylic acid is the non-reactive form of the bright, orange-fluorescent dye AF 568.

[1][2][3] It is structurally identical to Alexa Fluor® 568 and serves as an excellent reference

standard in experiments involving AF 568 dye conjugates.[4][5] This dye is known for its high

photostability and pH resistance, making it a versatile tool in various imaging applications.[6]
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Property Value

Molecular Formula C₃₃H₂₈K₂N₂O₁₁S₂[7][8]

Molecular Weight 770.91 g/mol [8]

Appearance Violet Solid[8]

Solubility Good in water, DMF, and DMSO[4][7][8]

Excitation Maximum 572 nm[4][7][8]

Emission Maximum 598 nm[4][7][8]

Molar Extinction Coefficient (ε) 94,238 L⋅mol⁻¹⋅cm⁻¹[4]

Fluorescence Quantum Yield 0.912[4][7]

CF260 0.4[4]

CF280 0.32[4]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and performance of AF 568
carboxylic acid.

Condition Recommendation

Storage
Store at -20°C in the dark for up to 24 months

after receipt.[4][7] Desiccate.[4][7]

Transportation
Can be transported at room temperature for up

to 3 weeks.[4][7]

Light Exposure Avoid prolonged exposure to light.[4][7]

A general workflow for handling and storage is outlined below:
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Fig. 1: General workflow for handling and storage of AF 568 carboxylic acid.

Reactivity and Applications
AF 568 carboxylic acid is considered the non-reactive form of the AF 568 dye.[4] Its primary

application is as a reference standard in experiments that utilize AF 568 dye conjugates.[4][5]

While the carboxylic acid group is generally unreactive, it can be chemically activated to

conjugate with other molecules. The carboxylic acid can react with hydrazines, hydroxylamines,

and amines in the presence of carbodiimides, such as EDAC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), in aqueous media.[4][5][6] This allows for the synthesis of

activated esters like sulfo-NHS, TFP (2,3,5,6-tetrafluorophenol), and STP (4-sulfo-2,3,5,6-

tetrafluorophenol).[6]

This potential for activation makes it a versatile precursor for creating custom conjugates.
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Fig. 2: Simplified reaction scheme for conjugating AF 568 carboxylic acid.

Safety Information
A comprehensive Safety Data Sheet (SDS) for AF 568 carboxylic acid is not readily available

in the public domain. The information below is based on general laboratory chemical safety and

data from similar compounds. This product is intended for research use only.

General Precautions: Handle in accordance with good industrial hygiene and safety

practices.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[9]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[9]
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Respiratory Protection: No protective equipment is typically needed under normal use

conditions.[9]

First Aid Measures:

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician.[9]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[9]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.

Toxicological Information: The toxicological properties have not been fully investigated.[9]

Ecological Information: Do not empty into drains.[9] It is expected to be soluble in water, and

persistence is unlikely.[9]

The following diagram outlines a basic safety workflow for handling this chemical in a

laboratory setting.
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Fig. 3: Basic laboratory safety workflow for handling AF 568 carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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